Cas no 10585-90-7 (1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-)

• Product Name: 1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-
• CAS No: 10585-90-7
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 145142
• PubChem ID: 25407
• Update Time: 2025-04-19

1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-
• 2-(2,3-dihydro-1H-indol-2-yl)-3-phenylpropan-1-ol
• DTXSID80909764
• 2-INDOLINEETHANOL, beta-BENZYL-
• beta-Benzyl-2-indolineethanol
• 10585-90-7

• Inchi： 1S/C17H19NO/c19-12-15(10-13-6-2-1-3-7-13)17-11-14-8-4-5-9-16(14)18-17/h1-9,15,17-19H,10-12H2
• InChI Key： SNEACLOTUAXVQM-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=CC=1)C1CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 253.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.126
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.601
• PSA: 32.26
• LogP: 3.01240